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Compound of Interest

Compound Name: 2,3,6-Trichloropyridine

Cat. No.: B1294687 Get Quote

An In-depth Technical Guide to 2,3,6-Trichloropyridine

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's fundamental properties is critical. This guide provides the core physicochemical

data for 2,3,6-Trichloropyridine, a chlorinated derivative of pyridine.

Core Physicochemical Data
2,3,6-Trichloropyridine is an organic compound characterized by a pyridine ring substituted

with three chlorine atoms.[1] Its chemical identity and primary properties are summarized

below.

Property Value Source

Molecular Formula C5H2Cl3N [1][2][3][4][5]

Molecular Weight 182.43 g/mol [1][3][5]

Alternate Molecular Weight 182.44 g/mol [2][4]

Monoisotopic Mass 180.925282 Da [3][5]

CAS Number 6515-09-9 [1][2][3][5]

Note: Minor variations in molecular weight can be attributed to differences in calculation

methods or isotopic composition.
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Logical Relationship of Core Properties
The relationship between the compound's name, its elemental formula, and its resulting

molecular weight is a foundational concept in chemistry. The diagram below illustrates this

straightforward logical progression.

2,3,6-Trichloropyridine Molecular Formula C₅H₂Cl₃NDefines Molecular Weight ~182.43 g/molCalculates to

Click to download full resolution via product page

Logical flow from compound name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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